Cas no 1796922-71-8 (1-[3,5-bis(trifluoromethyl)phenyl]-3-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)urea)

• Product Name: 1-[3,5-bis(trifluoromethyl)phenyl]-3-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)urea
• CAS No: 1796922-71-8
• MF: C₂₅H₁₈F₆N₄O₂
• MW: 520.426446437836
• CID: 5265917
• Update Time: 2025-07-18

1-[3,5-bis(trifluoromethyl)phenyl]-3-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[3,5-bis(trifluoromethyl)phenyl]-3-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)urea

• Inchi： 1S/C25H18F6N4O2/c1-35-19-10-6-5-9-18(19)20(14-7-3-2-4-8-14)33-21(22(35)36)34-23(37)32-17-12-15(24(26,27)28)11-16(13-17)25(29,30)31/h2-13,21H,1H3,(H2,32,34,37)
• InChI Key： PNVNDJIJKLNACK-UHFFFAOYSA-N
• SMILES： N(C1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1)C(NC1N=C(C2=CC=CC=C2)C2=CC=CC=C2N(C)C1=O)=O

Additional information on 1-[3,5-bis(trifluoromethyl)phenyl]-3-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)urea

Comprehensive Overview of 1-[3,5-bis(trifluoromethyl)phenyl]-3-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)urea (CAS No. 1796922-71-8)

The compound 1-[3,5-bis(trifluoromethyl)phenyl]-3-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)urea, identified by its CAS No. 1796922-71-8, represents a sophisticated small molecule with significant potential in pharmaceutical research. This urea derivative integrates a benzodiazepine core with trifluoromethylphenyl substituents, a structural motif frequently explored in drug discovery due to its unique physicochemical properties. Researchers are particularly interested in its potential as a modulator of protein-protein interactions or enzyme inhibitors, given the prevalence of similar scaffolds in FDA-approved drugs.

In recent years, the scientific community has shown growing interest in fluorinated compounds like this urea derivative, owing to their enhanced metabolic stability and membrane permeability. The presence of three trifluoromethyl groups in this molecule significantly impacts its lipophilicity and bioavailability, making it a compelling candidate for further investigation. Computational studies suggest this compound may exhibit favorable drug-likeness parameters, with particular attention to its potential blood-brain barrier penetration capabilities - a hot topic in neuroscience drug development.

The structural complexity of 1-[3,5-bis(trifluoromethyl)phenyl]-3-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)urea offers multiple points for structure-activity relationship (SAR) optimization. Medicinal chemists are exploring various analogs to improve its target selectivity and reduce potential off-target effects. Current literature indicates potential applications in addressing protein misfolding disorders, a research area gaining traction due to its relevance in neurodegenerative conditions. The compound's ability to potentially stabilize specific protein conformations makes it particularly interesting for precision medicine approaches.

From a synthetic chemistry perspective, the preparation of CAS No. 1796922-71-8 presents interesting challenges that have spurred methodological innovations. Recent publications highlight improved synthetic routes that enhance yield while maintaining excellent stereochemical purity. The compound's crystalline properties have also attracted attention from materials scientists investigating novel molecular recognition systems. These diverse research directions demonstrate the multifaceted potential of this chemical entity beyond traditional pharmaceutical applications.

Quality control and characterization of 1-[3,5-bis(trifluoromethyl)phenyl]-3-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)urea require advanced analytical techniques. Modern high-resolution mass spectrometry and multidimensional NMR methods have been crucial in verifying its structural integrity. These characterization efforts are particularly important given the increasing regulatory emphasis on compound purity in preclinical research. The availability of detailed spectroscopic data for this compound has facilitated its adoption in various screening libraries.

Emerging research suggests potential applications of this compound in chemical biology probes, where its unique structure could help elucidate biological pathways. The combination of hydrogen-bond donor/acceptor groups with aromatic stacking capabilities makes it particularly versatile for studying molecular recognition events. Several research groups are investigating its utility in target identification studies, leveraging modern proteomics approaches to map its interaction networks within biological systems.

The stability profile of CAS No. 1796922-71-8 under various conditions has been systematically evaluated, with particular attention to its behavior in physiological buffers and under oxidative stress. These studies are crucial for understanding its potential pharmacokinetic properties and guiding formulation development. Recent advances in cocrystal engineering have explored ways to optimize its solid-state properties, addressing common challenges with poorly soluble compounds in drug development pipelines.

Patent literature reveals growing commercial interest in this chemical scaffold, with several applications claiming derivatives for specific therapeutic areas. The intellectual property landscape surrounding such compounds has become increasingly competitive, reflecting their perceived value in drug discovery programs. Academic and industrial researchers alike are investigating structure-based approaches to design novel analogs with improved target engagement and therapeutic indices.

Environmental and safety assessments of 1-[3,5-bis(trifluoromethyl)phenyl]-3-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)urea have followed modern green chemistry principles, with emphasis on sustainable synthesis and proper waste management. These considerations align with current industry trends toward more eco-friendly pharmaceutical development. The compound's biodegradation profile and potential ecotoxicological effects are being systematically evaluated to ensure responsible research practices.

Looking forward, the scientific community anticipates continued exploration of this compound's potential, particularly in the context of personalized medicine and targeted therapies. Its unique structural features position it as a valuable tool for probing biological systems and potentially addressing unmet medical needs. As research progresses, we expect to see more detailed reports on its mechanism of action and potential clinical applications, solidifying its place in modern medicinal chemistry.